![molecular formula C24H25N5O3S B2679399 N-cyclohexyl-2-(5-methyl-4-oxo-6-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide CAS No. 1242857-36-8](/img/structure/B2679399.png)
N-cyclohexyl-2-(5-methyl-4-oxo-6-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The cyclohexyl group in the compound likely adopts a chair conformation . The oxadiazole and thienopyrimidinone rings are aromatic and planar. The overall conformation of the molecule could be influenced by steric interactions and the need to maintain aromaticity in the heterocyclic rings.Scientific Research Applications
Synthetic Methodologies and Chemical Properties
One area of research focuses on the synthesis of substituted 1,3-cyclohexadienes, pyridine-2(1H)-thiones, and thieno[2,3-d]pyrimidine-4(3H)-thiones via the Michael reaction, demonstrating the versatility of cyclohexylidene derivatives in producing a range of cyclic compounds with potential biological activity (Dyachenko, Dyachenko, & Chernega, 2004). Additionally, research on the reaction of N-(pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-yl)amidines with hydroxylamine hydrochloride has led to new cyclization products, expanding the toolkit for synthesizing N-heterocyclic compounds with potential pharmacological applications (Okuda, Ide, Uramaru, & Hirota, 2015).
Biological Applications and Antimicrobial Activity
The synthesis and evaluation of new compounds derived from thieno[d]pyrimidines have been reported, indicating a broad interest in exploring these derivatives for their biological activities, including antimicrobial properties (El Azab & Elkanzi, 2014). Similarly, a study on pyrimidinone and oxazinone derivatives fused with thiophene rings identified antimicrobial agents, underscoring the potential of these compounds in developing new therapeutic agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Pharmacological Potential
Research into heterocycles incorporating the antipyrine moiety, including those related to the chemical structure , has contributed to the understanding of antimicrobial activity, highlighting the role of synthetic chemistry in advancing pharmacology (Bondock, Rabie, Etman, & Fadda, 2008). Another study explored the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, indicating the significant anticancer activity in vitro and in vivo, which suggests the therapeutic potential of pyrimidine derivatives (Su, Huang, Burchenal, Watanabe, & Fox, 1986).
properties
IUPAC Name |
N-cyclohexyl-2-[5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3S/c1-14-7-6-8-16(11-14)21-27-22(32-28-21)20-15(2)19-23(33-20)25-13-29(24(19)31)12-18(30)26-17-9-4-3-5-10-17/h6-8,11,13,17H,3-5,9-10,12H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCCOSXYKPKACBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC(=O)NC5CCCCC5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(5-methyl-4-oxo-6-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.